Cas no 1186310-96-2 (6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one)

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one structure
1186310-96-2 structure
Product Name:6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
CAS No:1186310-96-2
MF:C15H13IN2O3
MW:396.179795980453
MDL:MFCD12922826
CID:1070747
PubChem ID:329772252
Update Time:2025-04-20

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido-[2,3-b][1,4]oxazin-2(3H)-one
    • 6-iodo-1-[(4-methoxyphenyl)methyl]pyrido[2,3-b][1,4]oxazin-2-one
    • 6-Iodo-1-[(4-methoxyphenyl)methyl]-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • CS-0081706
    • D74387
    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
    • DTXSID30674137
    • AKOS015853789
    • MFCD12922826
    • 1186310-96-2
    • 6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
    • MDL： MFCD12922826
    • Inchi： 1S/C15H13IN2O3/c1-20-11-4-2-10(3-5-11)8-18-12-6-7-13(16)17-15(12)21-9-14(18)19/h2-7H,8-9H2,1H3
    • InChI Key： LBZVLEPWTWGEBF-UHFFFAOYSA-N
    • SMILES： IC1=CC=C2C(=N1)OCC(N2CC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 395.99700
  • Monoisotopic Mass: 395.99709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 603.3±55.0 °C at 760 mmHg
  • Flash Point: 318.6±31.5 °C
  • PSA: 51.66000
  • LogP: 2.68540
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Pricemore >>

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6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1186310-96-2)6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
Order Number:A1109570
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:54
Price ($):840.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1186310-96-2)6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
A1109570
Purity:99%
Quantity:1g
Price ($):840.0
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